![molecular formula C16H14N2O4 B5823896 N-(3-acetylphenyl)-2-(2-nitrophenyl)acetamide](/img/structure/B5823896.png)
N-(3-acetylphenyl)-2-(2-nitrophenyl)acetamide
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Overview
Description
N-(3-acetylphenyl)-2-(2-nitrophenyl)acetamide, also known as NAPAN, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is a member of the acetanilide family and has been shown to have various biochemical and physiological effects.
Scientific Research Applications
N-(3-acetylphenyl)-2-(2-nitrophenyl)acetamide has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of medicinal chemistry. This compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. Additionally, this compound has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-2-(2-nitrophenyl)acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX enzymes, this compound may reduce inflammation and pain. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain, as well as inhibit the growth of cancer cells. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-acetylphenyl)-2-(2-nitrophenyl)acetamide for lab experiments is its ease of synthesis and high purity. Additionally, this compound has been shown to have low toxicity in animal studies, making it a potentially safe compound for use in research. However, one limitation of this compound is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
For research on N-(3-acetylphenyl)-2-(2-nitrophenyl)acetamide include the development of new drugs, further studies on its mechanism of action, and improving its solubility for use in various experiments.
Synthesis Methods
N-(3-acetylphenyl)-2-(2-nitrophenyl)acetamide can be synthesized through a multi-step process that involves the reaction of 3-acetylaniline and 2-nitrobenzoyl chloride. The first step involves the acylation of 3-acetylaniline with acetic anhydride to form N-(3-acetylphenyl)acetamide. This intermediate is then reacted with 2-nitrobenzoyl chloride in the presence of a base to yield this compound. The synthesis of this compound has been optimized to produce high yields and purity.
Properties
IUPAC Name |
N-(3-acetylphenyl)-2-(2-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4/c1-11(19)12-6-4-7-14(9-12)17-16(20)10-13-5-2-3-8-15(13)18(21)22/h2-9H,10H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUYZQQAWGYWXNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=CC=C2[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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